Cas no 1805574-91-7 (Methyl 4-bromo-2-methyl-3-nitrophenylacetate)

• Product Name: Methyl 4-bromo-2-methyl-3-nitrophenylacetate
• CAS No: 1805574-91-7
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4977543
• Update Time: 2025-05-20

Methyl 4-bromo-2-methyl-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-methyl-3-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-7(5-9(13)16-2)3-4-8(11)10(6)12(14)15/h3-4H,5H2,1-2H3
• InChI Key： QPFNPJBWEYTTOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OC)=C(C)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-bromo-2-methyl-3-nitrophenylacetate

Methyl 4-bromo-2-methyl-3-nitrophenylacetate: A Comprehensive Overview

Methyl 4-bromo-2-methyl-3-nitrophenylacetate (CAS No. 1805574-91-7) is a complex organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound, often referred to as Methyl 4-bromo-2-methyl-3-nitrophenyl acetate, belongs to the class of phenyl acetates and is characterized by its bromine and nitro substituents on the aromatic ring. The compound's structure makes it a valuable precursor in various chemical synthesis processes, particularly in the development of bioactive molecules.

The chemical formula of Methyl 4-bromo-2-methyl-3-nitrophenylacetate is C9H10BrNO5, and its molecular weight is approximately 266.16 g/mol. The compound consists of a methyl group attached to an acetyl ester, which is further connected to a substituted phenyl ring. The substituents on the phenyl ring include a bromine atom at the para position, a methyl group at the ortho position, and a nitro group at the meta position. These substituents significantly influence the compound's physical and chemical properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of Methyl 4-bromo-2-methyl-3-nitrophenylacetate in the synthesis of biologically active compounds. For instance, researchers have utilized this compound as an intermediate in the preparation of novel anti-inflammatory agents and potential anticancer drugs. The presence of the nitro group provides opportunities for redox reactions, which are crucial in many medicinal chemistry applications. Additionally, the bromine substituent enhances the compound's reactivity, making it suitable for various substitution reactions.

The synthesis of Methyl 4-bromo-2-methyl-3-nitrophenylacetate typically involves multi-step organic reactions. A common approach includes the nitration of bromomethylbenzene derivatives followed by acetylation to introduce the ester group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields. These improvements are particularly important for scaling up production for industrial applications.

In terms of applications, Methyl 4-bromo-2-methyl-3-nitrophenylacetate has shown promise in materials science as well. Its ability to undergo various coupling reactions makes it a valuable precursor in the synthesis of advanced polymers and high-performance materials. Furthermore, its electronic properties make it a candidate for use in optoelectronic devices, although this area remains underexplored.

Recent research has also focused on understanding the environmental fate and toxicity of Methyl 4-bromo-2-methyl-3-nitrophenylacetate. Studies indicate that under certain conditions, the compound can undergo biodegradation, though its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe handling and disposal.

In conclusion, Methyl 4-bromo-2-methyl-3-nitrophenylacetate (CAS No. 1805574-91-7) is a multifaceted organic compound with diverse applications across various fields. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new potential uses and optimize its synthesis pathways, this compound is poised to play an even more significant role in both academic and industrial settings.